Cas no 378764-49-9 (1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid)

1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid structure
378764-49-9 structure
Product Name:1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid
CAS No:378764-49-9
MF:C10H12N2O3S
MW:240.278881072998
MDL:MFCD02630562
CID:3089178
PubChem ID:2772579
Update Time:2025-09-26

1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid
    • SMR000298685
    • AQ-086/43383903
    • 1-propan-2-ylbenzimidazole-2-sulfonic acid
    • EN300-236295
    • MLS000689965
    • F1033-0016
    • ALBB-017615
    • MFCD02630562
    • AKOS000275329
    • AR-422/10481024
    • Q27464778
    • QQQ
    • 1-isopropyl-1H-benzo[d]imidazole-2-sulfonic acid
    • HMS2638G15
    • LS-05786
    • 378764-49-9
    • STK364414
    • 1-(propan-2-yl)-1H-benzimidazole-2-sulfonic acid
    • H32301
    • 1-isopropyl-1H-benzimidazole-2-sulfonic acid
    • HMS3361G18
    • CHEMBL1235574
    • 1-(1-Methylethyl)-1h-Benzimidazole-2-Sulfonic Acid
    • 1H-benzimidazole-2-sulfonic acid, 1-(1-methylethyl)-
    • 1-isopropyl-1H-benzo[d]imidazole-2-sulfonicacid
    • MDL: MFCD02630562
    • Inchi: 1S/C10H12N2O3S/c1-7(2)12-9-6-4-3-5-8(9)11-10(12)16(13,14)15/h3-7H,1-2H3,(H,13,14,15)
    • InChI Key: ZSZNPVDVEUJQJS-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2N1C(C)C)(=O)(=O)O

Computed Properties

  • Exact Mass: 240.05686342Da
  • Monoisotopic Mass: 240.05686342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 80.6Ų

1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid Security Information

  • HazardClass:IRRITANT

1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid Pricemore >>

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